Cas no 23406-67-9 (5-ethyl-1-methyl-2-nitroimidazole)

• Product Name: 5-ethyl-1-methyl-2-nitroimidazole
• CAS No: 23406-67-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 912661
• PubChem ID: 89839
• Update Time: 2025-04-19

5-ethyl-1-methyl-2-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-methyl-2-nitroimidazole
• 5-ethyl-1-methyl-2-nitro-1h-imidazole
• AC1L3IPO
• AC1Q5AW2
• AR-1G8012
• CTK8D4701
• Imidazole, 5-ethyl-1-methyl-2-nitro-
• LS-78711
• DTXSID80945480
• 23406-67-9
• 22796-67-4
• SCHEMBL12207994

• Inchi： 1S/C6H9N3O2/c1-3-5-4-7-6(8(5)2)9(10)11/h4H,3H2,1-2H3
• InChI Key： IKJZVLQZWUDHFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=C(CC)N1C)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96
• LogP: 4.44010